Cas no 2138229-65-7 (2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline)

• Product Name: 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline
• CAS No: 2138229-65-7
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• CID: 5814436
• PubChem ID: 165607558
• Update Time: 2025-08-04

2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-8-ethyl-3-hydrazinylquinoline
• EN300-801874
• 2138229-65-7
• 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline

• Inchi： 1S/C12H13F2N3/c1-2-7-4-3-5-8-6-9(17-15)11(12(13)14)16-10(7)8/h3-6,12,17H,2,15H2,1H3
• InChI Key： SEBURJTUFJFBHW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C2C=CC=C(CC)C2=N1)NN)F

Computed Properties

• Exact Mass: 237.10775375g/mol
• Monoisotopic Mass: 237.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline

Introduction to 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline (CAS No. 2138229-65-7)

2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline, identified by the CAS number 2138229-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic molecules known for their broad spectrum of biological activities. The unique structural features of 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline, particularly the presence of a difluoromethyl group and an hydrazinyl substituent, contribute to its distinct chemical properties and potential applications in drug development.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. Among these derivatives, the introduction of fluorine atoms, such as in the difluoromethyl group, is a common strategy to enhance metabolic stability and binding affinity to biological targets. The hydrazinyl moiety, on the other hand, often serves as a key pharmacophore in the design of bioactive molecules, particularly in the development of hydrazine-based drugs that interact with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in quinoline derivatives can influence their biological activity. Studies have shown that the difluoromethyl group can improve the lipophilicity of a molecule, thereby enhancing its ability to cross cell membranes and reach intracellular targets. Additionally, the electron-withdrawing nature of fluorine atoms can modulate the reactivity of adjacent functional groups, leading to more efficient interactions with biological systems.

The hydrazinyl substituent in 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline is particularly noteworthy for its potential role in drug design. Hydrazine-based compounds have been explored for their ability to inhibit various enzymes and kinases involved in cancer progression. For instance, hydrazine derivatives have shown promise in targeting tyrosine kinases, which are critical regulators of cell signaling pathways. The presence of both the difluoromethyl and hydrazinyl groups in this compound suggests that it may exhibit enhanced binding affinity and selectivity towards such targets.

Current research in this area is focused on optimizing the pharmacokinetic properties of quinoline derivatives while maintaining or improving their therapeutic efficacy. The combination of computational modeling with experimental validation has been instrumental in identifying promising candidates for further development. For example, virtual screening techniques have been used to predict how modifications to the quinoline core can affect binding interactions with proteins such as kinases and transcription factors.

In addition to its potential applications in oncology, 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline may also find utility in other therapeutic areas. Quinoline derivatives have been investigated for their antimicrobial properties, particularly against drug-resistant strains of bacteria. The structural features of this compound could make it an effective scaffold for developing novel antibiotics or antiviral agents. Furthermore, its ability to modulate enzyme activity suggests that it might be useful in treating inflammatory diseases or neurological disorders where aberrant enzyme function plays a role.

The synthesis of 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct intricate heterocyclic frameworks with high efficiency. These advances have not only streamlined the synthesis process but also allowed for greater flexibility in modifying the structure of quinoline derivatives for optimal biological activity.

As interest in targeted therapies grows, compounds like 2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline are being evaluated for their potential as lead compounds or building blocks for more complex drug candidates. The combination of structural features such as the difluoromethyl group and the hydrazinyl moiety makes this molecule a versatile tool for medicinal chemists seeking to develop novel treatments for various diseases. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for new generations of therapeutics based on optimized quinoline derivatives.

In conclusion,2-(Difluoromethyl)-8-ethyl-3-hydrazinylquinoline (CAS No. 2138229-65-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition and potential biological activities make it an attractive molecule for developing new drugs across multiple therapeutic areas. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.